Cas no 228559-85-1 (4-((6,7-Dimethoxyquinolin-4-yl)oxy)-2-methoxyaniline)

• Product Name: 4-((6,7-Dimethoxyquinolin-4-yl)oxy)-2-methoxyaniline
• CAS No: 228559-85-1
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• MDL: MFCD11846208
• CID: 1040806
• PubChem ID: 21891031
• Update Time: 2025-04-20

4-((6,7-Dimethoxyquinolin-4-yl)oxy)-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-((6,7-Dimethoxyquinolin-4-yl)oxy)-2-methoxyaniline
• 4-[(6,7-Dimethoxyquinolin-4-yl)oxy]-2-methoxyaniline
• 4-(6,7-dimethoxyquinolin-4-yl)oxy-2-methoxyaniline
• Benzenamine, 4-[(6,7-dimethoxy-4-quinolinyl)oxy]-2-methoxy-
• CS-0007007
• SB72719
• US8999982, 4-((6,7-dimethoxyquinolin-4- yl)oxy)-2-methoxyaniline
• AKOS015851731
• BDBM153650
• VKTFYWFVBORGFY-UHFFFAOYSA-N
• 4-(6,7-Dimethoxyquinolin-4-yloxy)-2-methoxybenzenamine
• 4-(6,7-dimethoxyquinolin-4-yloxy)-2-methoxy-phenylamine
• 228559-85-1
• CHEMBL3667504
• SCHEMBL168048
• 4-[(6,7-dimethoxy-4-quinolinyl)oxy]-2-methoxy-Benzenamine
• 4-(6,7-dimethoxy-quinolin-4-yloxy)-2-methoxy-phenylamine
• DB-348483
• DTXSID00619535
• 4-[(6,7-Dimethoxy-4-quinolyl)oxy]-2-methoxyaniline
• A878417
• SC1116
• MFCD11846208

• MDL： MFCD11846208
• Inchi： 1S/C18H18N2O4/c1-21-16-8-11(4-5-13(16)19)24-15-6-7-20-14-10-18(23-3)17(22-2)9-12(14)15/h4-10H,19H2,1-3H3
• InChI Key： VKTFYWFVBORGFY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)OC)N)C1C=CN=C2C=C(C(=CC2=1)OC)OC

Computed Properties

• Exact Mass: 326.12674
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• PSA: 75.83